Cas no 7446-86-8 (Pentanedioic acid, 2,4-dimethyl-, bis(oxiranylmethyl) ester)

Pentanedioic acid, 2,4-dimethyl-, bis(oxiranylmethyl) ester structure
7446-86-8 structure
Product Name:Pentanedioic acid, 2,4-dimethyl-, bis(oxiranylmethyl) ester
CAS No:7446-86-8
MF:C13H20O6
MW:272.294304847717
CID:540982
PubChem ID:71403974
Update Time:2025-04-19

Pentanedioic acid, 2,4-dimethyl-, bis(oxiranylmethyl) ester Chemical and Physical Properties

Names and Identifiers

    • Pentanedioic acid, 2,4-dimethyl-, bis(oxiranylmethyl) ester
    • bis(oxiran-2-ylmethyl) 2,4-dimethylpentanedioate
    • SCHEMBL25268181
    • 7446-86-8
    • Bis[(oxiran-2-yl)methyl] 2,4-dimethylpentanedioate
    • DTXSID60824845
    • Inchi: 1S/C13H20O6/c1-8(12(14)18-6-10-4-16-10)3-9(2)13(15)19-7-11-5-17-11/h8-11H,3-7H2,1-2H3
    • InChI Key: DXRILYUTSLZRSK-UHFFFAOYSA-N
    • SMILES: O1CC1COC(C(C)CC(C)C(=O)OCC1CO1)=O

Computed Properties

  • Exact Mass: 272.126
  • Monoisotopic Mass: 272.12598835g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 10
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 77.7Ų

Experimental Properties

  • PSA: 77.66

Pentanedioic acid, 2,4-dimethyl-, bis(oxiranylmethyl) ester Related Literature

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited